Cas no 1105210-58-9 (4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(quinolin-3-yl)butanamide)

• Product Name: 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(quinolin-3-yl)butanamide
• CAS No: 1105210-58-9
• MF: C₁₉H₁₉N₅O₂S
• MW: 381.451462030411
• CID: 5776567
• Update Time: 2025-05-20

4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(quinolin-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-quinolin-3-ylbutanamide
• 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(quinolin-3-yl)butanamide

• Inchi： 1S/C19H19N5O2S/c1-13(25)21-17-8-9-19(24-23-17)27-10-4-7-18(26)22-15-11-14-5-2-3-6-16(14)20-12-15/h2-3,5-6,8-9,11-12H,4,7,10H2,1H3,(H,22,26)(H,21,23,25)
• InChI Key： CZZUUGJZJWMPTO-UHFFFAOYSA-N
• SMILES： C(NC1=CC2C(N=C1)=CC=CC=2)(=O)CCCSC1=NN=C(NC(=O)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(quinolin-3-yl)butanamide

Introduction to 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(quinolin-3-yl)butanamide and Its Significance in Modern Chemical Biology

4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(quinolin-3-yl)butanamide, a compound with the CAS number 1105210-58-9, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in the development of novel therapeutic agents. The molecular framework of this compound incorporates both pyridazine and quinoline moieties, which are well-documented for their diverse biological activities. Specifically, the presence of a 6-acetamidopyridazin-3-yl sulfanyl group and a N-(quinolin-3-yl)butanamide moiety suggests a rich chemical space for interaction with biological targets, making it an attractive scaffold for drug discovery.

The pyridazine ring is a heterocyclic aromatic system that has been extensively studied for its pharmacological properties. It is known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The incorporation of an acetamide group at the 6-position of the pyridazine ring further enhances its potential as a pharmacophore by introducing additional hydrogen bonding capabilities. This modification can significantly influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

The quinoline scaffold is another critical component of this compound that contributes to its therapeutic potential. Quinolines are a class of heterocyclic compounds that have been used in medicine for over a century. They are known for their broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer effects. The presence of a quinoline ring at the nitrogen position of the butanamide moiety suggests that this compound may exhibit enhanced binding interactions with protein targets, which is a key factor in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of complex molecules like 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(quinolin-3-yl)butanamide with unprecedented precision. These tools have been instrumental in predicting the compound's binding modes to various biological targets, such as kinases and transcription factors. By leveraging these computational methods, scientists can optimize the molecular structure to improve its pharmacological properties.

The synthesis of 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(quinolin-3-yl)butanamide involves multiple steps that require careful consideration of reaction conditions and reagent selection. The introduction of the pyridazine sulfanyl group necessitates precise control over reaction parameters to ensure high yield and purity. Similarly, the attachment of the quinolinyl butanamide moiety requires optimization to minimize side reactions and maximize functional group compatibility.

In vitro studies have begun to elucidate the biological activity of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to cancer and inflammation. These findings are particularly exciting given the growing interest in multitargeted drugs that can modulate multiple pathways simultaneously. The dual functionality provided by the pyridazine and quinoline moieties makes this compound a promising candidate for such an approach.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Preclinical studies are essential for evaluating the pharmacokinetic properties, toxicity profiles, and therapeutic potential of new compounds like 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(quinolin-3-yl)butanamide. These studies provide critical data that can inform future clinical trials and guide decisions regarding further development.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify and optimize lead compounds. These technologies enable the rapid screening of vast chemical libraries and the prediction of molecular properties with high accuracy. By applying these methods to 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(quinolin-3-yl)butanamide, scientists can accelerate the process of identifying promising derivatives and refining their pharmacological profiles.

The future prospects for 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(quinolin-3-yl)butanamide are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are essential for translating laboratory discoveries into viable therapeutic options for patients worldwide. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.